10-oxo-10H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid

• Molecular Formula: C11H6N2O3S
• Molecular Weight: 246.24 g/mol
• IUPAC Name: 2-oxo-4-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),5,8,10,12-pentaene-12-carboxylic acid
• InChI: InChI=1S/C11H6N2O3S/c14-10-9-7(3-4-17-9)12-8-2-1-6(11(15)16)5-13(8)10/h1-5H,(H,15,16)
• InChI Key: FJUCLXQPGQDDMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC3=C(C(=O)N2C=C1C(=O)O)SC=C3

Description

10-oxo-10H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid is a useful research compound. Its molecular formula is C11H6N2O3S and its molecular weight is 246.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chlorotrimethylsilane (2.35 ml, 0.018 mol) is added to a cooled (ice bath) solution of 3,10-dihydro-10-oxo-1H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid (4.5 g, 0.018 mol) in pyridine (35 ml) under nitrogen. The mixture is stirred at ice bath temperature for 1 hour and then allowed to warm at room temperature. N-chlorosuccinimide (2.44 g, 0.018 mol) is added and the mixture is heated at 95° C. for 20 minutes. The mixture is cooled, diluted with ice water (5 ml) and stirred for 15 minutes. The precipitate is filtered, washed with boiling acetone and dried to give the product (3.5 g.) mp 335° C. (dec).